Cas no 1805248-46-7 (Ethyl 3-bromo-6-fluoro-2-nitrobenzoate)

• Product Name: Ethyl 3-bromo-6-fluoro-2-nitrobenzoate
• CAS No: 1805248-46-7
• MF: C₉H₇BrFNO₄
• MW: 292.05858540535
• CID: 4970560
• Update Time: 2025-10-29

Ethyl 3-bromo-6-fluoro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-fluoro-2-nitrobenzoate

• Inchi： 1S/C9H7BrFNO4/c1-2-16-9(13)7-6(11)4-3-5(10)8(7)12(14)15/h3-4H,2H2,1H3
• InChI Key： RZGHVMFQDPXPCX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OCC)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 3-bromo-6-fluoro-2-nitrobenzoate

Comprehensive Overview of Ethyl 3-bromo-6-fluoro-2-nitrobenzoate (CAS No. 1805248-46-7)

Ethyl 3-bromo-6-fluoro-2-nitrobenzoate (CAS No. 1805248-46-7) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. This nitrobenzoate derivative is characterized by its unique molecular structure, featuring a bromine and fluorine substitution, which enhances its reactivity and applicability in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in intermediate synthesis, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry has propelled interest in Ethyl 3-bromo-6-fluoro-2-nitrobenzoate. Fluorination is a key trend in drug design, as it improves metabolic stability and bioavailability. This compound’s bromo and nitro functional groups further expand its utility in cross-coupling reactions, a hot topic in catalysis research. Users often inquire about its synthetic pathways, purification methods, and safety data, reflecting the compound’s relevance in both academic and industrial settings.

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In the context of patent literature, Ethyl 3-bromo-6-fluoro-2-nitrobenzoate appears in applications related to heterocyclic chemistry and material science. Its versatility makes it a candidate for high-throughput screening libraries, aligning with the pharmaceutical industry’s focus on fragment-based drug discovery. Analysts note rising interest in custom synthesis services for this compound, driven by the need for tailored intermediates in preclinical studies.

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In summary, Ethyl 3-bromo-6-fluoro-2-nitrobenzoate (CAS No. 1805248-46-7) is a pivotal building block in modern synthetic chemistry. Its multifaceted applications, combined with the industry’s shift toward halogenated intermediates and sustainable practices, ensure its continued prominence in scientific and commercial domains. Future developments may explore its potential in bioconjugation or photocatalysis, further expanding its utility.